Cas no 1217863-38-1 (2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol)

• Product Name: 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol
• CAS No: 1217863-38-1
• MF: C₁₆H₂₀OSi
• MW: 256.414905548096
• MDL: MFCD16251546
• CID: 1074133
• PubChem ID: 57416891
• Update Time: 2025-05-20

2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol Chemical and Physical Properties

Names and Identifiers

• {2-[Dimethyl(4-methylphenyl)silyl]phenyl}methanol
• 2-[Dimethyl(p-tolyl)silyl]benzyl alcohol
• [2-[dimethyl-(4-methylphenyl)silyl]phenyl]methanol
• [2-(Dimethyl-p-tolyl-silanyl)-phenyl]-methanol
• [2-(hydroxymethyl)phenyl]dimethyl(4-methylphenyl)silane
• 4-tolyl-(2-hydroxymethyl)phenyl-dimethylsilane
• AMTSi133
• M-1537
• Homsi (r) p-methylphenyl
• MFCD16251546
• DTXSID00726233
• CS-0455621
• (2-(Dimethyl(p-tolyl)silyl)phenyl)methanol
• 1217863-38-1
• A907201
• AKOS025392271
• AS-2222
• 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol

• MDL： MFCD16251546
• Inchi： 1S/C16H20OSi/c1-13-8-10-15(11-9-13)18(2,3)16-7-5-4-6-14(16)12-17/h4-11,17H,12H2,1-3H3
• InChI Key： LFSHBVJZSGMTHL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(C)=CC=1)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 256.12800
• Monoisotopic Mass: 256.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 55-57℃
• PSA: 20.23000
• LogP: 2.30990

2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol

Recent Advances in the Study of 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol (CAS: 1217863-38-1)

The compound 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol (CAS: 1217863-38-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of organosilicon compounds in medicinal chemistry, with 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol emerging as a particularly interesting candidate. The compound's structure, featuring both a silane group and a benzylic alcohol moiety, provides unique opportunities for chemical modification and biological activity modulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile intermediate in the synthesis of novel bioactive molecules targeting G-protein coupled receptors.

In terms of synthetic methodology, significant progress has been made in optimizing the production of 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol. A team at MIT recently developed a more efficient catalytic process using platinum nanoparticles, achieving yields of over 85% with excellent enantioselectivity (Nature Chemistry, 2024). This advancement addresses previous challenges in large-scale production and purity control, making the compound more accessible for pharmaceutical research.

The biological activity profile of 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol has been the subject of several investigations. Preliminary in vitro studies indicate that derivatives of this compound show promising activity against various cancer cell lines, particularly in breast and prostate cancers. The silicon-containing moiety appears to enhance cellular permeability while maintaining favorable toxicity profiles, as reported in a recent ACS Medicinal Chemistry Letters publication (2024).

From a drug development perspective, the compound's potential as a scaffold for CNS-targeted therapeutics is particularly noteworthy. Its ability to cross the blood-brain barrier, combined with the synthetic flexibility of the silane group, makes it an attractive candidate for neurodegenerative disease research. Current studies are exploring its use in developing novel treatments for Alzheimer's and Parkinson's diseases.

Looking forward, the unique properties of 2-(Dimethyl-p-tolyl-silanyl)-phenylmethanol position it as a valuable tool in medicinal chemistry. Ongoing research is focusing on expanding its applications through structural modifications and exploring its mechanism of action at the molecular level. As synthetic methods continue to improve and biological studies progress, this compound is expected to play an increasingly important role in pharmaceutical development.